
6-Fluoropyridine-3,4-diamine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Fluoropyridine-3,4-diamine

Cat. No.: B1313892 Get Quote

An In-depth Technical Guide on 6-Fluoropyridine-3,4-diamine

This guide provides essential physicochemical data for 6-Fluoropyridine-3,4-diamine, a key

intermediate in pharmaceutical research and development. The information is tailored for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental molecular attributes of 6-Fluoropyridine-3,4-diamine are summarized below.

These data are critical for reaction stoichiometry, analytical characterization, and formulation

development.

Property Value

Molecular Formula C5H6FN3[1]

Molecular Weight 127.12 g/mol [2]

CAS Number 60186-24-5[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 6-Fluoropyridine-3,4-
diamine are proprietary and specific to individual manufacturing processes. However, a

general synthetic approach often involves the reduction of a corresponding dinitro or nitroamino
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precursor. Purification is typically achieved through recrystallization or column chromatography,

with analytical validation using techniques such as NMR, HPLC, and mass spectrometry to

confirm identity and purity.

Compound Data Relationship
The relationship between the common name, molecular formula, and molecular weight is a

fundamental concept in chemistry. The molecular formula represents the elemental

composition of the molecule, from which the molecular weight is calculated.
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 results in
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Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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